Cas no 29278-59-9 (2-Butenoicacid, 3-(2-methyl-1H-indol-3-yl)-, ethyl ester)

• Product Name: 2-Butenoicacid, 3-(2-methyl-1H-indol-3-yl)-, ethyl ester
• CAS No: 29278-59-9
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 291059
• PubChem ID: 5357518
• Update Time: 2025-04-19

2-Butenoicacid, 3-(2-methyl-1H-indol-3-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoicacid, 3-(2-methyl-1H-indol-3-yl)-, ethyl ester
• ethyl (Z)-3-(2-methyl-1H-indol-3-yl)but-2-enoate
• 3-(2-methyl-indol-3-yl)-but-2-enoic acid ethyl ester
• AC1NSAX7
• NSC79236
• DTXSID20418269
• 29278-59-9
• NSC-79236

• Inchi： 1S/C15H17NO2/c1-4-18-14(17)9-10(2)15-11(3)16-13-8-6-5-7-12(13)15/h5-9,16H,4H2,1-3H3/b10-9-
• InChI Key： RWABYHAHQHDCML-KTKRTIGZSA-N
• SMILES： O(CC)C(/C=C(/C)\C1=C(C)NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 243.12601
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09
• LogP: 3.44270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles